Cas no 898782-54-2 (Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone)

• Product Name: Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone
• CAS No: 898782-54-2
• MF: C₁₆H₂₁NOS
• MW: 275.409043073654
• MDL: MFCD03842792
• CID: 994258
• PubChem ID: 24725453
• Update Time: 2025-06-10

Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone
• cyclobutyl-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• DTXSID30643848
• MFCD03842792
• Cyclobutyl{2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• AKOS016021138
• 898782-54-2
• cyclobutyl2-(thiomorpholinomethyl)phenylketone
• Cyclobutyl(2-(thiomorpholinomethyl)phenyl)methanone

• MDL： MFCD03842792
• Inchi： 1S/C16H21NOS/c18-16(13-5-3-6-13)15-7-2-1-4-14(15)12-17-8-10-19-11-9-17/h1-2,4,7,13H,3,5-6,8-12H2
• InChI Key： JTWZAHGLSICEPN-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)CC1=CC=CC=C1C(C1CCC1)=O

Computed Properties

• Exact Mass: 275.13400
• Monoisotopic Mass: 275.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.15610

Additional information on Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone

Introduction to Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone (CAS No. 898782-54-2)

Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone, identified by the Chemical Abstracts Service Number (CAS No.) 898782-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising a cyclobutyl ring and a phenyl ketone moiety substituted with a thiomorpholine group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both the cyclobutyl and thiomorpholine functionalities imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone combines the rigidity of the cyclobutane ring with the flexibility and nucleophilic character of the thiomorpholine side chain. This combination is particularly intriguing from a synthetic perspective, as it allows for diverse modifications and derivatization strategies. The phenyl ketone group serves as a versatile handle for further functionalization, enabling the introduction of additional pharmacophoric elements or bioisosteres. Such structural features are often exploited in the design of molecules targeting specific biological pathways, particularly in oncology, inflammation, and neurodegenerative diseases.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their inherent biological activity and metabolic stability. The thiomorpholine moiety, in particular, has been extensively studied for its role as a bioisostere for piperazine rings in drug molecules. Piperazines are common motifs in medicinal chemistry, known for their ability to modulate receptor binding affinity and pharmacokinetic properties. By incorporating a thiomorpholine group into Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone, researchers can potentially leverage these properties while introducing novel chemical interactions that may enhance drug efficacy or reduce side effects.

From a synthetic chemistry standpoint, Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone presents an interesting challenge due to its complex stereochemistry. The cyclobutyl ring is known to exhibit conformational flexibility, which can influence the reactivity and selectivity of functional groups attached to it. The thiomorpholine nitrogen atom also provides a site for coordination with transition metals, making this compound a candidate for catalytic transformations such as cross-coupling reactions or asymmetric hydrogenation. These synthetic possibilities have opened up new avenues for exploring its utility in complex molecular architectures.

The biological activity of Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone has been explored in several preclinical studies aimed at identifying novel therapeutic targets. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain kinases and enzymes implicated in cancer progression. The phenyl ketone moiety is known to interact with aromatic residues in protein active sites, while the thiomorpholine group can engage in hydrogen bonding or coordinate with metal ions within enzyme structures. Such interactions are critical for modulating enzymatic activity and have been successfully exploited in the development of small-molecule inhibitors.

Moreover, the cyclobutyl ring contributes to the overall shape and electronic properties of the molecule, which can influence its binding affinity to biological targets. Computational studies have shown that the cyclobutane framework can adopt multiple conformations, allowing for optimal positioning of substituents relative to potential binding pockets. This conformational flexibility is often advantageous in drug design, as it can enhance ligand-receptor interactions through induced fit mechanisms. The combination of these structural features makes Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone a promising candidate for further development as an inhibitor or modulator of key biological pathways.

Recent advances in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use. Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone has been subjected to systematic SAR studies to identify key pharmacophoric elements responsible for its biological activity. Modifications such as varying the substitution pattern on the phenyl ring or altering the connectivity between functional groups have revealed insights into how structural changes affect binding affinity and selectivity. These findings have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The synthesis of Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone has also benefited from recent innovations in synthetic methodology. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex molecular frameworks featuring multiple stereocenters. Additionally, asymmetric catalysis has been employed to achieve enantioselective synthesis of chiral derivatives, which are often required for optimal biological activity. These advancements have made it feasible to produce increasingly sophisticated analogues of this compound with tailored properties.

In conclusion,Cyclobutyl 2-(thiomorpholinomethyl)phenyl ketone (CAS No. 898782-54-2) represents a structurally intriguing molecule with significant potential in pharmaceutical research and development. Its unique combination of functional groups—cyclobutyl ring, phenyl ketone, and thiomorpholine—provides a versatile scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its synthetic possibilities and biological activities, paving the way for new discoveries in medicinal chemistry.